Cas no 77486-15-8 (5-Undecanone, 7-hydroxy-)
5-Undecanone, 7-hydroxy- structure
Product Name:5-Undecanone, 7-hydroxy-
CAS No:77486-15-8
MF:C11H22O2
MW:186.291183948517
CID:535987
PubChem ID:10943190
Update Time:2025-04-19
5-Undecanone, 7-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 5-Undecanone, 7-hydroxy-
- 7-hydroxyundecan-5-one
- SCHEMBL10765419
- DTXSID30449206
- 77486-15-8
-
- Inchi: 1S/C11H22O2/c1-3-5-7-10(12)9-11(13)8-6-4-2/h10,12H,3-9H2,1-2H3
- InChI Key: IGYHBFPKYFVVBT-UHFFFAOYSA-N
- SMILES: OC(CC(CCCC)=O)CCCC
Computed Properties
- Exact Mass: 186.16206
- Monoisotopic Mass: 186.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
5-Undecanone, 7-hydroxy- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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